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Compound of Interest

Compound Name: Thallium(I) sulfide

Cat. No.: B075262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of Thallium(I) Sulfide (Tl₂S)

in various solvents. The information is curated for professionals in research and development

who require precise data on the behavior of this compound.

Core Properties of Thallium(I) Sulfide
Thallium(I) sulfide is a black, crystalline solid.[1][2][3] It is a compound of significant interest

due to its unique properties, though its high toxicity necessitates careful handling.

Quantitative Solubility Data
The solubility of Thallium(I) sulfide is highly dependent on the nature of the solvent. The

following table summarizes the available quantitative and qualitative solubility data.
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Solvent
System

Solubility
Temperature
(°C)

Ksp / pKsp Notes

Water 0.02 g/100 g[2] 20
pKsp: 20.30[4][5]

[6]

Described as

slightly soluble or

almost insoluble.

[4]

Ksp: 6 x 10⁻²²[7]

Organic Solvents

Acetone Insoluble[2] - -

Alcohol Insoluble[6] - -

Ether Insoluble[6] - -

Acidic Solutions

Mineral Acids Soluble[4][5][6] - -

Reacts to form

hydrogen sulfide

(H₂S) gas and a

thallium salt.[1]

[8]

Nitric Acid
Readily

soluble[9]
- -

Hydrochloric Acid
Difficultly

soluble[9]
- -

Forms an

insoluble

thallium(I)

chloride layer.

[10]

Sulfuric Acid
Difficultly

soluble[9]
- -

Basic and Other

Solutions

Alkali Hydroxides Slightly

soluble/Almost

- -
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insoluble[4][5]

Alkali Sulfides
Slightly

soluble[4][5]
- -

Insoluble in an

excess of

ammonium

sulfide.[9]

Alkali Cyanides
Slightly

soluble[4][5]
- -

Experimental Protocols for Solubility Determination
While specific, detailed experimental protocols for Thallium(I) sulfide solubility are not readily

available in the reviewed literature, a general methodology based on standard analytical

techniques for sparingly soluble salts can be employed.

Gravimetric Method for Aqueous Solubility
Objective: To determine the mass of Thallium(I) sulfide dissolved in a known volume of water

at a specific temperature.

Methodology:

Saturation: An excess of finely powdered Thallium(I) sulfide is added to a known volume of

deionized water in a sealed, temperature-controlled vessel.

Equilibration: The mixture is agitated (e.g., using a magnetic stirrer) for an extended period

(e.g., 24-48 hours) to ensure equilibrium is reached. The temperature must be maintained at

the desired value (e.g., 20°C).

Filtration: A known volume of the saturated solution is carefully withdrawn using a heated

syringe and filtered through a pre-weighed, fine-porosity filter paper to remove any

undissolved solid.

Evaporation: The filtered solution is collected in a pre-weighed evaporating dish. The solvent

(water) is then evaporated at a controlled temperature (e.g., in a drying oven at 105°C) until

a constant weight is achieved.
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Calculation: The mass of the dissolved Thallium(I) sulfide is determined by subtracting the

initial weight of the evaporating dish from the final weight. The solubility is then expressed in

g/100 mL or other appropriate units.

Spectrophotometric Method for Solubility in Acidic
Solutions
Objective: To determine the concentration of thallium ions in a saturated acidic solution of

Thallium(I) sulfide.

Methodology:

Saturation and Equilibration: Similar to the gravimetric method, an excess of Thallium(I)
sulfide is equilibrated with the acidic solvent of interest (e.g., dilute nitric acid) at a constant

temperature.

Filtration: A sample of the saturated solution is filtered to remove undissolved solid.

Dilution: A precise volume of the filtrate is diluted with the same acidic solvent to a

concentration that falls within the linear range of a pre-established calibration curve.

Analysis: The concentration of thallium in the diluted solution is determined using a suitable

analytical technique such as Inductively Coupled Plasma-Optical Emission Spectrometry

(ICP-OES) or Atomic Absorption Spectroscopy (AAS).

Calculation: The solubility of Thallium(I) sulfide in the acidic solution is calculated from the

measured thallium concentration, taking into account the dilution factor.

Visualization of Solubility Behavior
The following diagram illustrates the general solubility characteristics of Thallium(I) sulfide in

different solvent environments.
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Caption: Solubility of Thallium(I) Sulfide in Different Solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Thallium(I) sulfide - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]

2. thallium(I) sulfide [chemister.ru]

3. Thallium(I) sulfide - Wikipedia [en.wikipedia.org]

4. THALLIUM (I) SULFIDE [chembk.com]

5. THALLIUM (I) SULFIDE CAS#: 1314-97-2 [m.chemicalbook.com]

6. THALLIUM (I) SULFIDE | 1314-97-2 [chemicalbook.com]

7. solubilityofthings.com [solubilityofthings.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b075262?utm_src=pdf-body-img
https://www.benchchem.com/product/b075262?utm_src=pdf-body
https://www.benchchem.com/product/b075262?utm_src=pdf-custom-synthesis
https://simple.wikipedia.org/wiki/Thallium(I)_sulfide
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=4134
https://en.wikipedia.org/wiki/Thallium(I)_sulfide
https://www.chembk.com/en/chem/THALLIUM%20(I)%20SULFIDE
https://m.chemicalbook.com/ProductChemicalPropertiesCB4131689_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4131689.htm
https://www.solubilityofthings.com/water/ions_solubility/ksp_chart.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Thallium(I) sulfide Facts for Kids [kids.kiddle.co]

9. scispace.com [scispace.com]

10. cdn.ca9.uscourts.gov [cdn.ca9.uscourts.gov]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Solubility of
Thallium(I) Sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075262#solubility-of-thallium-i-sulfide-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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